tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 5-(bromomethyl)-2-cyanoindole-1-carboxylate
• InChI: InChI=1S/C15H15BrN2O2/c1-15(2,3)20-14(19)18-12(9-17)7-11-6-10(8-16)4-5-13(11)18/h4-7H,8H2,1-3H3
• InChI Key: YUUTYVWDOQDRDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)CBr)C=C1C#N
• Molecular Formula: C15H15BrN2O2
• DSSTOX Substance ID: DTXSID101138499
• Molecular Weight: 335.20 g/mol
• CAS RN: 1628318-10-4

Description

The compound “tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate” likely contains an indole core, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The tert-butyl carboxylate group is a common protecting group in organic synthesis. The bromomethyl group suggests that this compound could be used as a building block in further synthetic steps.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the connectivity of atoms in the molecule, the presence of functional groups, and the molecular weight.

Chemical Reactions Analysis

The bromomethyl group in “this compound” could potentially undergo various substitution reactions. For example, it could react with nucleophiles to form new carbon-carbon bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and the properties of similar compounds. For example, tert-butyl bromoacetate, a compound with some structural similarities, is a liquid at room temperature with a density of 1.321 g/mL.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research by Zhang and Larock (2003) highlights the synthesis of gamma-carbolines and heteropolycycles using N-substituted 2-bromo-1H-indole-3-carboxaldehydes, which are closely related to tert-butyl 5-(bromomethyl)-2-cyano-1H-indole-1-carboxylate. These compounds are synthesized through palladium-catalyzed intramolecular annulations, producing a variety of derivatives useful in chemical research (Zhang & Larock, 2003).

Synthesis of tert-Butyl Esters

Fritsche, Deguara, and Lehr (2006) have demonstrated the synthesis of tert-butyl esters of indole-5-carboxylic acid, closely related to the compound of interest. These esters are synthesized by reacting the appropriate carboxylic acids with tert-butyl trichloroacetimidate. This method is significant for the synthesis of complex esters in organic chemistry (Fritsche, Deguara, & Lehr, 2006).

Spirocyclic Indoline Lactone Synthesis

Hodges, Wang, and Riley (2004) reported the synthesis of spirocyclic indoline lactone using a base-promoted cyclization method. This synthesis involved compounds related to this compound, indicating its utility in the synthesis of complex lactone structures (Hodges, Wang, & Riley, 2004).

Structural Analysis and Properties

Thenmozhi et al. (2009) studied the molecular structure of a closely related compound, tert-butyl 3-[2,2-bis(ethoxycarbonyl)vinyl]-2-bromomethyl-1H-indole-1-carboxylate. This study provides insights into the structural properties and bonding patterns, which are crucial for understanding the chemical behavior of similar compounds (Thenmozhi et al., 2009).

Application in Oxidation Reactions

Shen et al. (2012) explored the use of tert-butyl 1-hydroxy-2-methyl-6-trifluoromethyl-1H-indole-3-carboxylate as a catalyst for the oxidation of allylic and benzylic alcohols. This study indicates the potential application of this compound in catalysis and oxidation processes (Shen et al., 2012).

Safety and Hazards

Safety data sheets (SDS) provide information on the hazards of a compound and how to handle it safely. For example, tert-butyl bromoacetate is classified as a flammable liquid and can cause skin irritation.

Synthesis routes and methods

Procedure details

To a stirred solution of 334 mg of tert-butyl 2-cyano-5-methyl-1H-indole-1-carboxylate (1.3 mmol) in carbon tetrachloride (5 mL) was added 232 mg of N-bromosuccinimide (1.3 mmol) and 11 mg of AIBN (0.065 mmol). The mixture was refluxed for 1 h, then cooled and concentrated, and the residues were purified by chromatography on silica gel using hexane-ethyl acetate 20:1 to give 340 mg of tert-butyl 2-cyano-5-bromomethyl-1H-indole-1-carboxylate. 1H NMR (600 MHz, CDCl3): δ 8.22 (d, 1H, J=8.8 Hz), 7.64 (s, 1H), 7.53 (d, 1H, J=8.8 Hz), 7.31 (s, 1H), 4.60 (s, 2H), 1.73, (s, 9H). 13C NMR (150 MHz, CDCl3): δC 147.64, 136.27, 133.92, 129.34, 127.45, 122.33, 121.15, 116.46, 113.02, 109.75, 87.14, 33.23, 28.01.